Cas no 117098-94-9 (5-Aminoboronphthalide)

5-Aminoboronphthalide structure
5-Aminoboronphthalide structure
Product Name:5-Aminoboronphthalide
CAS No:117098-94-9
MF:C7H8BNO2
MW:148.954921722412
MDL:MFCD14584713
CID:1026188
PubChem ID:3770187
Update Time:2025-04-20

5-Aminoboronphthalide Chemical and Physical Properties

Names and Identifiers

    • 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
    • 5-Amino-2-(hydroxymethyl)phenylboronic Acid Cyclic Monoester
    • 2,1-Benzoxaborol-6-amine, 1,3-dihydro-1-hydroxy-
    • 6-Amino-3H-2,1-benzoxaborol-1-ol
    • 5-amino-2-hydroxymethyl-phenylboronic acid
    • 6-amino-1-hydroxy-2,1-benzoxaborolane
    • 6-amino-2,1-benzoxaborol-1(3H)-ol
    • 6-amino-3H-benzo[c][1,2]oxaborol-1-ol
    • 6-aminobenzo[c]-[1,2]oxaborol-1(3H)-ol
    • 6-aminobenzoxaborole
    • 6-Amino-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
    • 5-Aminoboronphthalide
    • EOS-60531
    • 6-Aminobenzo[c][1,2]oxaborol-1(3H)
    • 1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-6-amine
    • 1-hydroxy-3H-2,1-benzoxaborol-6-amine
    • 6-amino-1,3-dihydro-2,1-benzoxaborol-1-ol
    • C7H8BNO2
    • USCKQKQTFCBECF-UHFFFAOYSA-N
    • NE25713
    • 6-Amino-2,1-benzooxaborole-1(3H)-ol
    • BDBM50279669
    • TQ0192
    • 6-Amino-2
    • 2,1-Benzoxaborol-6-amine,1,3-dihydro-1-hydroxy-
    • 117098-94-9
    • EN300-122818
    • A893450
    • AS-39291
    • Z2301239359
    • AKOS016005929
    • SY019245
    • 6-aminobenzo[c][1,2]oxaborol-1 (3h)-ol
    • SCHEMBL597113
    • DTXSID20396179
    • CHEMBL4167266
    • CS-0078609
    • EX-A4488
    • MFCD14584713
    • A2559
    • MDL： MFCD14584713
    • Inchi： 1S/C7H8BNO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3,10H,4,9H2
    • InChI Key： USCKQKQTFCBECF-UHFFFAOYSA-N
    • SMILES： O1B(C2C=C(C=CC=2C1)N)O

Computed Properties

  • Exact Mass: 149.06500
  • Monoisotopic Mass: 149.0648087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 148°C(lit.)
  • Boiling Point: 329.5±52.0℃ at 760 mmHg
  • PSA: 55.48000
  • LogP: 0.06770

5-Aminoboronphthalide Security Information

5-Aminoboronphthalide Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Aminoboronphthalide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A622575-10mg
5-Aminoboronphthalide
 117098-94-9
10mg
 $ 104.00 2023-04-19
TRC
A622575-25mg
5-Aminoboronphthalide
 117098-94-9
25mg
 $ 201.00 2023-04-19
TRC
A622575-100mg
5-Aminoboronphthalide
 117098-94-9
100mg
 $ 747.00 2023-04-19
TRC
A622575-250mg
5-Aminoboronphthalide
 117098-94-9
250mg
 $ 1568.00 2023-04-19
Alichem
A019092766-1g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
 117098-94-9 97%
1g
 $383.16 2023-09-04
Alichem
A019092766-5g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
 117098-94-9 97%
5g
 $652.80 2023-09-04
Fluorochem
231251-250mg
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
 117098-94-9 95%
250mg
 ￡224.00 2022-02-28
Fluorochem
231251-1g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
 117098-94-9 95%
1g
 ￡404.00 2022-02-28
Fluorochem
231251-5g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
 117098-94-9 95%
5g
 ￡1237.00 2022-02-28
Apollo Scientific
OR360633-1g
6-Amino-3H-2,1-benzoxaborol-1-ol
 117098-94-9 98%
1g
 £166.00 2025-02-20

5-Aminoboronphthalide Production Method

5-Aminoboronphthalide Related Literature

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